5-Chloro-N-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]-2-methoxybenzamide
• InChI: InChI=1S/C20H21ClN4O2/c1-27-18-5-4-16(21)11-17(18)20(26)24-13-14-6-9-25(10-7-14)19-15(12-22)3-2-8-23-19/h2-5,8,11,14H,6-7,9-10,13H2,1H3,(H,24,26)
• InChI Key: KYBJNXSVUPAMRF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NCC2CCN(CC2)C3=C(C=CC=N3)C#N
• Molecular Formula: C20H21ClN4O2
• Molecular Weight: 384.9 g/mol
• CAS No.: 1797591-96-8

Description

5-Chloro-N-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]-2-methoxybenzamide is a useful research compound. Its molecular formula is C20H21ClN4O2 and its molecular weight is 384.86. The purity is usually 95%.
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Scientific Research Applications

Dopamine D(4) Receptor Research

5-Chloro-N-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]-2-methoxybenzamide and its derivatives have been explored for their potential as ligands for the dopamine D(4) receptors. Studies have focused on their design, synthesis, and evaluation of pharmacological properties. For instance, Lacivita et al. (2010) designed and synthesized D(4) receptor ligands related to this compound, aiming for increased affinity, improved selectivity, and suitable properties for brain penetration (Lacivita et al., 2010).

Serotonin Receptor Agonists

Another significant application is in the development of serotonin receptor agonists. Sonda et al. (2004) synthesized a series of benzamide derivatives, including structures related to this compound, which showed promise as serotonin 4 receptor agonists. This research indicates potential applications in treating gastrointestinal disorders (Sonda et al., 2004).

EGFR Inhibitor Studies

These compounds are also studied for their anti-cancer properties, specifically as EGFR inhibitors. Karayel (2021) conducted a detailed study on benzimidazole derivatives, which are structurally related, for their potential anti-cancer activities. This includes analysis of their conformation and binding properties, highlighting the significance of these compounds in oncology research (Karayel, 2021).

Development of Sigma Receptor Ligands

Research by Ogawa et al. (1994) into sigma receptor ligands involved compounds structurally related to this compound. This study examined the effects of these ligands on cognitive dysfunction, indicative of the broader implications these compounds could have in neuroscience (Ogawa et al., 1994).